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Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the simultaneous identification and
guantification of the antiviral drug Sofosbuvir and its key process-related and degradation
impurities using Ultra-Performance Liquid Chromatography coupled with Tandem Mass
Spectrometry (UPLC-MS/MS).

Introduction

Sofosbuvir is a direct-acting antiviral medication highly effective against the hepatitis C virus
(HCV).[1] It is a nucleotide analog that inhibits the HCV NS5B RNA-dependent RNA
polymerase, an essential enzyme for viral replication.[1] As a prodrug, Sofosbuvir is
metabolized in the liver to its active triphosphate form, GS-461203.[1]

The manufacturing process and storage of Sofosbuvir can lead to the formation of various
impurities, including process-related substances and degradation products.[2] Rigorous
monitoring and control of these impurities are critical to ensure the quality, safety, and efficacy
of the final drug product. This application note presents a sensitive and specific UPLC-MS/MS
method for the comprehensive analysis of Sofosbuvir and its potential impurities.
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Experimental
Materials and Reagents

» Sofosbuvir and its impurity reference standards were sourced from reputable pharmaceutical
reference standard providers.

» Acetonitrile, methanol, and water (all LC-MS grade).
e Formic acid (LC-MS grade).

o Ammonium formate (analytical grade).

Standard and Sample Preparation

Standard Stock Solutions (1 mg/mL): Accurately weigh and dissolve each reference standard in
methanol to prepare individual stock solutions.

Working Standard Mixture (10 pg/mL): Dilute the stock solutions with a 50:50 mixture of
acetonitrile and water to achieve the desired concentration for the working standard mixture.

Sample Preparation (for drug substance): Accurately weigh and dissolve the Sofosbuvir drug
substance in the diluent to obtain a final concentration within the linear range of the method.

UPLC Conditions

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Condition

Chromatograph Waters ACQUITY UPLC or equivalent
ACQUITY UPLC BEH C18, 1.7 pm, 2.1 x 50

Column

mm

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

Flow Rate 0.4 mL/min

Injection Volume 5puL

Column Temperature 40 °C

Gradient Program Time (min)
MSIMS Conditions

Parameter Condition

Mass Spectrometer

Triple Quadrupole Mass Spectrometer

lonization Mode

Electrospray lonization (ESI), Positive

Capillary Voltage 3.0 kv
Source Temperature 150 °C
Desolvation Temp. 400 °C

Gas Flow Rates

Optimized for the specific instrument

Acquisition Mode

Multiple Reaction Monitoring (MRM)

Data Presentation

The following tables summarize the key quantitative data for the UPLC-MS/MS analysis of

Sofosbuvir and its impurities.

Table 1: MRM Transitions and Retention Times for Sofosbuvir and its Impurities
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Analyte Molecular [M+H]* Product lon  Collision Retention
(Impurity) Formula (m/z) (m/z) Energy (eV) Time (min)
) C22H29FN309
Sofosbuvir b 530.2 243.1 20 ~5.2
GS-331007
) CoH11FN20s 261.1 113.1 15 ~2.1
(Metabolite)
Acid
] C16H18FN20s
Degradation b 417.1 257.0 25 ~35
Product
Base
Ci16H25FN309
Degradation b 454.1 243.1 22 ~4.1
Product A
Base
) C13H19FN309
Degradation b 412.1 257.0 25 ~2.8
Product B
Oxidative
) C22H27FN309
Degradation b 528.1 243.1 20 ~4.9
Product
Phosphoryl C16H18FN209
_ 435.1 243.1 25 ~3.2
Impurity P

Experimental Protocols

Forced Degradation Studies

To identify potential degradation products, forced degradation studies can be performed on a

Sofosbuvir standard solution.

e Acid Hydrolysis: Treat the sample with 1N HCI at 80°C for 2 hours.[3]

o Base Hydrolysis: Treat the sample with 0.5N NaOH at 60°C for 1 hour.[3]

o Oxidative Degradation: Treat the sample with 30% H202 at room temperature for 24 hours.

[3]
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o Thermal Degradation: Expose the solid drug to 105°C for 24 hours.
» Photolytic Degradation: Expose the drug solution to UV light (254 nm) for 24 hours.

After the specified time, neutralize the acidic and basic samples and dilute all samples to an
appropriate concentration before UPLC-MS/MS analysis.

Method Validation

The analytical method should be validated according to ICH guidelines, including the following
parameters:

o Specificity: Analyze blank samples, and samples spiked with Sofosbuvir and its impurities to
ensure no interference at the respective retention times.

» Linearity: Prepare calibration curves with at least five concentrations for each analyte. The
correlation coefficient (r?) should be > 0.99.

o Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest
concentration of analyte that can be reliably detected and quantified.

e Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of
the analytes.

e Precision: Assess the repeatability and intermediate precision of the method by analyzing
multiple preparations of a homogenous sample.

» Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g.,
pH of the mobile phase, column temperature) on the analytical results.

Visualizations
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Caption: Experimental workflow for the UPLC-MS/MS analysis of Sofosbuvir and its impurities.
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Caption: Logical relationship between Sofosbuvir and its potential impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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